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Compound of Interest

Compound Name: 4-Nonylbenzoic acid

Cat. No.: B1294843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Nonylbenzoic acid, a compound with applications in materials science and as a synthetic

intermediate. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, along with generalized experimental protocols for

acquiring such spectra.

Spectroscopic Data Summary
The quantitative spectroscopic data for 4-Nonylbenzoic acid are summarized in the tables

below for clear reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Data for 4-Nonylbenzoic Acid (400 MHz, CDCl₃)
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

8.01 d 8.2 2H
Aromatic (ortho

to -COOH)

7.26 d 8.2 2H
Aromatic (meta

to -COOH)

2.66 t 7.7 2H Benzylic -CH₂-

1.62 m - 2H -CH₂-

1.20-1.38 m - 12H -(CH₂)₆-

0.86 t 6.9 3H Terminal -CH₃

Note: The

carboxylic acid

proton (-COOH)

signal is often a

broad singlet and

may not be

distinctly

observed due to

solvent

exchange.

Table 2: ¹³C NMR Data for 4-Nonylbenzoic Acid (100 MHz, CDCl₃)[1]
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Chemical Shift (δ) ppm Assignment

171.9 Carboxylic Acid (C=O)

149.6 Aromatic (quaternary, C-COOH)

130.4 Aromatic (CH, ortho to -COOH)

128.6 Aromatic (CH, meta to -COOH)

126.7 Aromatic (quaternary, C-alkyl)

36.1 Benzylic -CH₂-

31.8 -CH₂-

31.1 -CH₂-

29.5 -CH₂-

29.4 -CH₂-

29.3 -CH₂-

29.2 -CH₂-

22.7 -CH₂-

14.1 Terminal -CH₃

Infrared (IR) Spectroscopy
Table 3: Infrared (IR) Absorption Data for 4-Nonylbenzoic Acid (Film)[1]
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Wavenumber (cm⁻¹) Intensity Assignment

3072 Medium Aromatic C-H Stretch

2924, 2852 Strong Aliphatic C-H Stretch

2669, 2554 Broad O-H Stretch (Carboxylic Acid)

1683 Strong C=O Stretch (Carboxylic Acid)

1609, 1575 Medium Aromatic C=C Stretch

1469, 1424 Medium C-H Bending

1321, 1290 Strong C-O Stretch / O-H Bending

945, 859, 758 Medium C-H Out-of-Plane Bending

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data for 4-Nonylbenzoic Acid (Electron Ionization)[1]

m/z Relative Intensity (%) Assignment

248 56 [M]⁺ (Molecular Ion)

177 7 [M - C₅H₁₁]⁺

149 9 [M - C₇H₁₅]⁺

136 100
[M - C₈H₁₇]⁺ (Benzylic

cleavage)

107 9

92 38

57 14

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of 4-Nonylbenzoic acid (typically 5-10 mg) is dissolved in a deuterated solvent, such

as chloroform-d (CDCl₃), in a 5 mm NMR tube.[2] Tetramethylsilane (TMS) is often added as an

internal standard for chemical shift referencing (δ = 0.00 ppm).[2][3] The ¹H and ¹³C NMR

spectra are recorded on a spectrometer, for instance, at a frequency of 400 MHz for protons

and 100 MHz for carbon-13.[1] Data processing involves Fourier transformation of the free

induction decay (FID), followed by phase and baseline correction.

Infrared (IR) Spectroscopy
The infrared spectrum can be acquired using a Fourier-Transform Infrared (FTIR)

spectrometer.[4] For a solid sample like 4-Nonylbenzoic acid, the data can be obtained by

preparing a thin film of the material. Alternatively, the Attenuated Total Reflectance (ATR)

technique can be used, where the sample is placed in direct contact with a high-refractive-

index crystal (e.g., diamond or zinc selenide). The spectrum is typically recorded over a range

of 4000-400 cm⁻¹.[4]

Mass Spectrometry (MS)
For electron ionization (EI) mass spectrometry, a small amount of the sample is introduced into

the mass spectrometer, where it is vaporized and bombarded with a high-energy electron beam

(typically 70 eV). This causes the molecule to ionize and fragment. The resulting positively

charged ions are accelerated and separated based on their mass-to-charge ratio (m/z). The

detector records the abundance of each ion, generating a mass spectrum.[1]

Visualizations
The following diagrams illustrate the workflow for spectroscopic analysis and the chemical

structure of 4-Nonylbenzoic acid with its key mass fragments.
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Caption: General workflow for the spectroscopic analysis of a chemical compound.

4-Nonylbenzoic Acid Structure & Fragmentation
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Loss of C₅H₁₁ radical
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Caption: Structure of 4-Nonylbenzoic acid and key mass spectrometry fragments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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